Cas no 13404-22-3 (H-Ala-OtBu.HCl)

• Product Name: H-Ala-OtBu.HCl
• CAS No: 13404-22-3
• Molecular Formula: C₇H₁₅NO₂^.HCl
• Molecular Weight: 181.66044
• MDL: MFCD00035524
• CID: 49218
• PubChem ID: 11275390

H-Ala-OtBu.HCl Properties

Names and Identifiers

• (S)-tert-Butyl 2-aminopropanoate hydrochloride
• tert-butyl l-alaninate hydrochloride
• H-Ala-OtBu.HCl
• L-Alanine tert-butyl ester hydrochloride
• ALANINE-OTBU HCL
• H-Ala-OtBu · HCl
• H-Ala-OtBu HCl
• H-Ala-OtBu·HCl] L-Alanine tert.butyl ester hydrochloride
• H-Ala-OtBu•HCl
• H-β-Ala-OtBu.HCl
• L-Alanina t-butyl ester hydrochloride
• L-Alanine tert.butyl ester hydrochloride
• (S)-2-Aminopropionic acid tert-Butyl ester hydrochloride
• tert-butyl (2S)-2-aminopropanoate,hydrochloride
• tert-Butyl (S)-2-Aminopropionate Hydrochloride
• Ala-OtBu.HCl
• Ala.OBut.HCl
• H-ALA-OBUT HCL
• L-Ala-OtBu·HCl
• H-L-Ala-OtBu*HCl
• L-H-Ala-OtBu HCL
• L-Ala-O-tert-Bu.HCl
• L-ALA-T-BUTYL ESTER HCL
• H-Ala-OtBu·HCl

• MDL： MFCD00035524
• InChIKey： WIQIWPPQGWGVHD-JEDNCBNOSA-N
• Inchi： 1S/C7H15NO2.ClH/c1-5(8)6(9)10-7(2,3)4;/h5H,8H2,1-4H3;1H/t5-;/m0./s1
• SMILES： C[C@@H](C(=O)OC(C)(C)C)N.Cl
• BRN： 3562140

Computed Properties

• Exact Mass: 181.086957g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.086957g/mol
• Monoisotopic Mass: 181.086957g/mol
• Topological Polar Surface Area: 52.3Ų
• Heavy Atom Count: 11
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Molecular Weight: 181.66

Experimental Properties

• LogP: 2.17760
• PSA: 52.32000
• Refractive Index: 2.0 ° (C=2, EtOH)
• Boiling Point: 206.8 °C at 760 mmHg
• Melting Point: 220-230°C
• Flash Point: 78.9℃
• Solubility: Soluble in methanol.
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Specific Rotation: +1 ~ +3° (c=2% in ethanol)
• Optical Activity: [α]20/D +1.4±0.2°, c = 2% in ethanol
• Density: 0.9880

H-Ala-OtBu.HCl Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

H-Ala-OtBu.HCl Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters